Cas no 5786-16-3 (3-(4-ethoxyphenyl)-N'-[(1E)-1-phenylethylidene]-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-ethoxyphenyl)-N'-[(1E)-1-phenylethylidene]-1H-pyrazole-5-carbohydrazide
• CAS No: 5786-16-3
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 1607284
• PubChem ID: 5342807
• Update Time: 2025-04-21

3-(4-ethoxyphenyl)-N'-[(1E)-1-phenylethylidene]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-N'-[(1E)-1-phenylethylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-5-carboxylic acid, 3-(4-ethoxyphenyl)-, 2-[(1E)-1-phenylethylidene]hydrazide
• 3-(4-ethoxyphenyl)-N-[(E)-1-phenylethylideneamino]-1H-pyrazole-5-carboxamide
• AKOS001632470
• 5786-16-3
• STK100612
• 5-(4-ETHOXY-PH)-2H-PYRAZOLE-3-CARBOXYLIC ACID (1-PHENYL-ETHYLIDENE)-HYDRAZIDE
• 3-(4-ethoxyphenyl)-N'-(1-phenylethylidene)-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C20H20N4O2/c1-3-26-17-11-9-16(10-12-17)18-13-19(23-22-18)20(25)24-21-14(2)15-7-5-4-6-8-15/h4-13H,3H2,1-2H3,(H,22,23)(H,24,25)/b21-14+
• InChI Key： KPELCPDXNUGKQZ-KGENOOAVSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=C(C(N/N=C(\C)/C2C=CC=CC=2)=O)NN=1

Computed Properties

• Exact Mass: 348.1588
• Monoisotopic Mass: 348.158626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4
• XLogP3: 3.7

Experimental Properties

• Density: 1.2
• Refractive Index: 1.615
• PSA: 79.37